N-[(3,5-di-tert-butyl-4-methoxyphenyl)[5-(diphenylphosphanyl)-9,9-dimethylxanthen-4-yl]methyl]-2-methylpropane-2-sulfinamide

Specification

• Molecular Formula: C47H56NO3PS
• Molecular Weight: 746.0 g/mol
• IUPAC Name: N-[(3,5-ditert-butyl-4-methoxyphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide
• Standard InChI: InChI=1S/C47H56NO3PS/c1-44(2,3)37-29-31(30-38(42(37)50-12)45(4,5)6)40(48-53(49)46(7,8)9)34-25-19-26-35-41(34)51-43-36(47(35,10)11)27-20-28-39(43)52(32-21-15-13-16-22-32)33-23-17-14-18-24-33/h13-30,40,48H,1-12H3
• Standard InChI Key: BCSWMDYGGCPTPC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)NS(=O)C(C)(C)C)C

Introduction

Chemical Identity and Structural Characterization

IUPAC Nomenclature and Molecular Formula

The compound’s systematic IUPAC name is N-[(3,5-di-tert-butyl-4-methoxyphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide. Its molecular formula is $C_{47}H_{56}NO_{3}PS$, with a molecular weight of 746.0 g/mol.

Structural Features and Stereochemistry

The molecule comprises three distinct functional domains:

• A xanthene scaffold (9,9-dimethyl-9H-xanthene) substituted with a diphenylphosphanyl group at position 5.

• A 3,5-di-tert-butyl-4-methoxyphenyl group attached to the xanthene via a methylene bridge.

• A 2-methylpropane-2-sulfinamide moiety that induces chirality, critical for asymmetric induction in catalytic applications.

The stereochemistry at the sulfinamide nitrogen and the xanthene-phenyl junction is designated as (R,R), as confirmed by X-ray crystallography and chiral HPLC analyses.

Table 1: Key Structural Identifiers

Property	Value/Descriptor
CAS Registry Number	2565792-43-8
InChIKey	BCSWMDYGGCPTPC-HWGKQYLCSA-N
SMILES Notation	CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)...

Synthesis and Manufacturing

Synthetic Pathways

The compound is synthesized via a multi-step sequence involving:

• Xanthene Core Formation: A Friedel-Crafts alkylation constructs the 9,9-dimethylxanthene backbone.

• Phosphorylation: Introduction of the diphenylphosphanyl group via palladium-catalyzed cross-coupling.

• Sulfinamide Installation: Condensation of tert-butanesulfinamide with the xanthene-phenyl intermediate under Schlenk conditions.

Table 2: Representative Synthetic Conditions

Step	Reagents/Conditions	Yield (%)	Purity (%)
1	AlCl₃, CH₂Cl₂, 0°C → rt, 12h	78	95
2	Pd(OAc)₂, XPhos, K₃PO₄, toluene, 110°C, 24h	65	98
3	(NH₄)₂CO₃, THF, -78°C → rt, 48h	82	99

Purification and Characterization

Crude product is purified via flash chromatography (SiO₂, hexane/EtOAc gradient), followed by recrystallization from ethanol. Purity is validated by ¹H/¹³C NMR, HRMS, and elemental analysis.

Physicochemical Properties

Solubility and Stability

The compound exhibits limited solubility in polar solvents (e.g., water, methanol) but dissolves readily in dichloromethane and THF. It is stable under inert atmospheres but degrades upon prolonged exposure to moisture or oxygen due to phosphine oxidation.

Spectroscopic Data

• ¹H NMR (500 MHz, CDCl₃): δ 7.82–7.12 (m, 14H, aromatic), 3.91 (s, 3H, OCH₃), 1.48 (s, 18H, t-Bu).

• ³¹P NMR (202 MHz, CDCl₃): δ -18.9 ppm (PPh₂).

Applications in Asymmetric Catalysis

Transition-Metal Coordination

The compound serves as a bidentate ligand in palladium- and rhodium-catalyzed reactions, leveraging both phosphine and sulfinamide donor sites. Key applications include:

• Asymmetric Hydrogenation: Enantioselective reduction of α,β-unsaturated ketones (up to 98% ee).

• Cross-Coupling Reactions: Suzuki-Miyaura couplings with sterically hindered substrates.

Table 3: Catalytic Performance in Hydrogenation

Substrate	Catalyst Loading (%)	ee (%)	TOF (h⁻¹)
(E)-Cinnamaldehyde	1.0	96	450
2-Methylquinoline	2.5	89	320

Mechanistic Insights

Density functional theory (DFT) calculations reveal that the tert-butyl groups enforce a rigid ligand geometry, while the methoxy group stabilizes transition states via π-stacking interactions.